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The table below summarizes key chemical properties and solubility data for PF-AKT400 from supplier

documentation [1] [2].

Property Specification / Value

Molecular Formula C₂₀H₂₂F₂N₆O [1] [2]

Molecular Weight 400.43 g/mol [1] [2]

CAS Registry Number 1004990-28-6 [1] [2]

Purity ≥98.0% [1] [2]

Appearance White to off-white solid [1] [2]

Solubility in DMSO ≥100 mg/mL (249.73 mM) [1] [2]

Biological Activity & Selectivity

PF-AKT400 is a potent and selective ATP-competitive inhibitor of Akt (PKB). Its biological activity profile

is summarized in the table below [1] [2].
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Assay / Parameter Value / Description

Primary Target Akt (PKBα) [1] [2]

IC₅₀ (PKBα) 0.5 nM [1] [2]

Counter-Target PKA [1] [2]

IC₅₀ (PKA) 450 nM [1] [2]

Selectivity (PKBα vs.
PKA)

Approximately 900-fold [1] [2]

Cellular Activity (IC₅₀) 0.31 µM (Inhibition of AKT1-mediated GSK3α phosphorylation in human U-
87MG cells) [1] [2]

Experimental Protocol: Stock Solution Preparation

This protocol outlines how to prepare stock solutions of PF-AKT400 for in vitro assays, based on provided

solubility data [1] [2].

Key Considerations:

Solvent: DMSO is the recommended solvent for preparing high-concentration stock solutions.

Storage: Aliquot and store stock solutions at -80°C for up to 6 months or -20°C for up to 1 month to
maintain stability. Avoid repeated freeze-thaw cycles.

Handling: The compound is hygroscopic; use newly opened DMSO to prevent water absorption.

Preparation Steps:

Calculate Mass: Determine the mass of PF-AKT400 needed for your desired stock concentration
and volume (e.g., 25 mg/mL).

Weigh Compound: Accurately weigh the required amount of PF-AKT400 powder.
Dissolve: Transfer the powder to a suitable vial and add the calculated volume of pure, anhydrous

DMSO.
Mix Gently: Vortex or gently agitate the mixture until the solid is completely dissolved, resulting in a

clear solution.
Aliquot: Immediately divide the stock solution into small, single-use aliquots.

Store: Label the aliquots clearly and store them at the recommended temperatures.
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Troubleshooting Common Issues

Problem: Precipitate Formation in Assay Buffer

Cause: This occurs when a DMSO stock solution is added to an aqueous buffer, causing the

compound to exceed its solubility limit.
Solution: Ensure the final concentration of DMSO in your assay does not exceed 1%. You can

also slowly add the stock solution to the buffer while vortexing gently to facilitate mixing. Do not
use a stock solution that has already precipitated.

Problem: Loss of Inhibitory Activity

Cause: Degradation of PF-AKT400 due to improper storage or use of an old, improperly stored
stock solution.

Solution: Always store stock solutions as recommended in aliquots. Use a fresh aliquot for
each experiment and do not re-freeze thawed aliquots.

Experimental Workflow Visualization

The diagram below outlines the key steps in preparing and using PF-AKT400 for a cell-based assay.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.smolecule.com/products/s548344?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Experiment

Weigh PF-AKT400
powder

Prepare Stock Solution
in DMSO

Aliquot and Store
at -80°C

Thaw Aliquot and
Prepare Working Dilution

Treat Cells
(Final DMSO ≤1%)

Analyze Effect on
p-GSK-3α / p-S6

Click to download full resolution via product page

Key Recommendations for Assay Setup

Since a universal assay buffer is not specified, you will need to optimize the buffer conditions for your

specific experiment. Here are some guiding principles:
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Start with Standard Buffers: Begin with a standard physiological buffer (e.g., PBS, HEPES-based)

at a pH of 7.2-7.4 for cellular assays.
Account for Cofactors: Ensure your buffer contains necessary cofactors like Mg²⁺ (often 1-10 mM

as MgCl₂ or MgSO₄), as Akt is a kinase that requires ATP and magnesium for its activity.
Include Detergents: To prevent non-specific binding, you may include a mild non-ionic detergent like

Tween-20 (0.01-0.1%) in your buffer.
Optimize for Your System: The optimal buffer composition can vary depending on whether you are

using purified enzymes, cell lysates, or live cells. Consult the literature for assays similar to yours.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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